Cas no 2138000-72-1 (2-(heptan-4-yl)-2-hydroxybutanedioic acid)

• Product Name: 2-(heptan-4-yl)-2-hydroxybutanedioic acid
• CAS No: 2138000-72-1
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 5898856
• PubChem ID: 165841469
• Update Time: 2025-10-25

2-(heptan-4-yl)-2-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(heptan-4-yl)-2-hydroxybutanedioic acid
• 2138000-72-1
• EN300-1131421

• Inchi： 1S/C11H20O5/c1-3-5-8(6-4-2)11(16,10(14)15)7-9(12)13/h8,16H,3-7H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： VLJZOAPHJKSBDA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)C(CCC)CCC

Computed Properties

• Exact Mass: 232.13107373g/mol
• Monoisotopic Mass: 232.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-(heptan-4-yl)-2-hydroxybutanedioic acid

Introduction to 2-(heptan-4-yl)-2-hydroxybutanedioic acid (CAS No. 2138000-72-1) and Its Emerging Applications in Chemical Biology

2-(heptan-4-yl)-2-hydroxybutanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138000-72-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. This compound, featuring a heptan-4-yl side chain attached to a hydroxybutanedioic acid backbone, presents an intriguing scaffold for further exploration in drug discovery and biochemical research. The presence of both hydroxyl and dicarboxylic functional groups makes it a versatile intermediate for synthesizing more complex molecules, including potential therapeutic agents.

The hydroxybutanedioic acid moiety is particularly noteworthy, as it is commonly found in various natural products and bioactive molecules. This functional group is known for its ability to participate in hydrogen bonding, metal coordination, and enzyme-substrate interactions, which are critical for the design of high-affinity binders and catalysts. In contrast, the heptan-4-yl substituent introduces a hydrophobic region that can modulate the compound's solubility, bioavailability, and interactions with biological targets. Such structural features make 2-(heptan-4-yl)-2-hydroxybutanedioic acid a promising candidate for developing novel biochemical probes or pharmacological candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with higher accuracy. Studies suggest that the carboxylic acid groups of 2-(heptan-4-yl)-2-hydroxybutanedioic acid could interact with amino acid residues in enzymes or receptors, potentially modulating their activity. Furthermore, the hydroxyl group may serve as a hydrogen bond acceptor or donor, enhancing the compound's ability to engage with biological macromolecules. These interactions could be exploited to develop inhibitors or activators for specific enzymatic pathways or signaling cascades.

One of the most exciting applications of 2-(heptan-4-yl)-2-hydroxybutanedioic acid lies in its potential use as a chelating agent for metal ions. The dicarboxylic acid functionality is particularly effective at coordinating metals such as magnesium, zinc, or iron, which are essential cofactors for numerous enzymes and cellular processes. By designing derivatives of this compound that target specific metal ions, researchers may develop novel therapeutic strategies for conditions where metal homeostasis is disrupted. For instance, excessive iron accumulation has been implicated in various diseases, including neurodegenerative disorders and cancer. A derivative of 2-(heptan-4-yl)-2-hydroxybutanedioic acid could potentially sequester excess iron, mitigating its toxic effects.

Another emerging area of interest is the use of 2-(heptan-4-yl)-2-hydroxybutanedioic acid in materials science and nanotechnology. Its unique structural properties make it a suitable candidate for designing functional polymers or nanoparticles with tailored physicochemical characteristics. For example, the compound could be incorporated into polymeric matrices to enhance their mechanical strength or biodegradability. Additionally, its ability to coordinate metal ions might be exploited to create smart materials that respond to external stimuli such as pH changes or light exposure.

In the realm of drug discovery, 2-(heptan-4-yl)-2-hydroxybutanedioic acid has been explored as a lead compound for developing small-molecule inhibitors or agonists. Initial screening studies have shown that certain derivatives exhibit inhibitory activity against specific enzymes implicated in inflammation or cancer progression. The hydrophobic heptan-4-yl group may improve membrane permeability, enhancing the compound's ability to reach intracellular targets. Meanwhile, the polar functional groups ensure adequate solubility in aqueous environments, facilitating its absorption and distribution within biological systems.

The synthesis of 2-(heptan-4-yl)-2-hydroxybutanedioic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have recently enabled more efficient access to this compound via catalytic processes or biocatalytic routes. Such innovations not only streamline production but also reduce environmental impact by minimizing waste generation.

Future research directions may focus on exploring the pharmacokinetic properties of 2-(heptan-4-yl)-2-hydroxybutanedioic acid derivatives using preclinical models. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating their therapeutic potential and safety profiles. Additionally, computational studies could further elucidate their interaction mechanisms with biological targets at an atomic level.

The versatility of 2-(heptan-4-yl)-2-hydroxybutanedioic acid makes it a valuable building block for interdisciplinary research spanning chemistry, biology, medicine, and materials science. Its unique structural features offer opportunities for innovation across multiple domains, from developing novel therapeutics to designing advanced materials with tailored functionalities.